
Application Notes and Protocols for ENMD-2076
(hydrobromide)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ENMD-547 (hydrobromide)

Cat. No.: B1671334 Get Quote

For research use only. Not for use in diagnostic procedures.

Introduction
ENMD-2076 is a potent and orally bioavailable small molecule kinase inhibitor with a multi-

targeted mechanism of action, making it a subject of significant interest in oncology research.

Its primary targets include Aurora A and Flt3, with additional activity against a range of kinases

involved in angiogenesis and cell proliferation such as VEGFR2/KDR, FGFR1/2, and PDGFRα.

[1][2][3][4] These characteristics contribute to its antiangiogenic and antiproliferative properties.

In preclinical studies, ENMD-2076 has demonstrated the ability to inhibit the growth of various

human solid tumor and hematopoietic cancer cell lines, induce apoptosis, and cause G2/M

phase cell cycle arrest.[1][2]

These application notes provide a summary of in vitro assays to characterize the activity of

ENMD-2076. Detailed protocols for key experiments are provided to guide researchers in their

investigation of this compound.
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Kinase Target IC50 (nM)

Flt3 1.86

VEGFR2/KDR 7

Aurora A 14

Flt4/VEGFR3 15.9

Src 56.4

KDR/VEGFR2 58.2

FGFR2 70.8

FGFR1 92.7

PDGFRα 120

Aurora B 350

Data compiled from multiple sources.[1][2][4]

Table 2: In Vitro Cellular Activity of ENMD-2076
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Cell Lines Assay Type IC50 (µM) Observed Effects

Various Solid
Tumor and
Hematopoietic
Cancer Cell Lines

Proliferation 0.025 - 0.7 Growth Inhibition

Myeloma Cell Lines

(IM9, ARH-77, U266,

RPMI 8226, MM.1S,

MM.1R, NCI-H929)

Cytotoxicity 2.99 - 7.06 Apoptosis Induction

Triple-Negative Breast

Cancer (TNBC) Cell

Lines

Proliferation
7 of 10 cell lines had

IC50 ≤ 1

G2/M Arrest,

Apoptosis

Human Leukemia Cell

Lines (10 lines)
Proliferation 0.025 - 0.53 Growth Inhibition

HUVEC Proliferation 0.15 Growth Inhibition

Data compiled from multiple sources.[1][2][4][5]

Signaling Pathways and Experimental Workflows
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Caption: ENMD-2076 inhibits key signaling pathways involved in cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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